2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O2/c1-8-2-4-10(15)7-12(8)9-3-5-11(14(17)18)13(16)6-9/h2-7H,1H3,(H,17,18)
• InChI Key: SDWOYILUQUXPPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C14H10F2O2
• DSSTOX Substance ID: DTXSID30681149
• Molecular Weight: 248.22 g/mol
• CAS RN: 1182977-19-0

Description

2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% (2F4FMB), is an organic compound belonging to the family of benzoic acids. It is a white crystalline solid with a melting point of 180-182 °C. 2F4FMB is soluble in water, methanol, and ethanol and is insoluble in ether and benzene. It is a versatile compound with a wide range of applications in chemical synthesis, pharmaceuticals, and other areas.

Mechanism of Action

2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% is an organic compound that acts as a strong acid when dissolved in water. It is an electron-withdrawing group, which makes it a useful reagent in organic synthesis. It can be used to activate other molecules, such as alcohols, amines, and other organic compounds.
Biochemical and Physiological Effects
2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% has no known biochemical or physiological effects in humans or animals. It is not known to be toxic or to have any adverse effects on the environment.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% is a versatile compound that can be used in a variety of lab experiments. It is relatively inexpensive and easy to obtain. It is also highly soluble in water, methanol, and ethanol, making it easy to work with in the laboratory. However, it is insoluble in ether and benzene, which limits its use in some experiments.

Future Directions

In the future, 2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% could be used in the synthesis of new pharmaceuticals, pesticides, and other compounds. It could also be used to create new materials, such as polymers, dyes, and other materials. Additionally, it could be used to activate other molecules, such as alcohols, amines, and other organic compounds. Furthermore, it could be used in the synthesis of fluorinated compounds, which could be used in a variety of applications. Finally, it could be used in the development of new analytical methods, such as spectroscopy and chromatography.

Synthesis Methods

2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% can be synthesized through a reaction between 4-fluorobenzaldehyde and 2-fluorobenzyl bromide in the presence of anhydrous potassium carbonate, in a solvent such as acetonitrile or tetrahydrofuran. The reaction is performed at a temperature of 80-90 °C for about 2 hours. The reaction yields a mixture of 2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% and other side products, which can be separated by recrystallization from ethyl acetate or methanol.

Scientific Research Applications

2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% is widely used in scientific research as a reagent for the synthesis of organic compounds. It is used in the synthesis of pharmaceuticals, pesticides, and other compounds. It is also used as a catalyst in organic reactions, such as the synthesis of fluorinated compounds. Additionally, 2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% is used in the synthesis of polymers, dyes, and other materials.